Cas no 105919-00-4 (2-(3-Ethylureido)-2-oxoacetic acid)

• Product Name: 2-(3-Ethylureido)-2-oxoacetic acid
• CAS No: 105919-00-4
• MF: C₅H₈N₂O₄
• MW: 160.128021240234
• CID: 62580
• Update Time: 2025-06-08

2-(3-Ethylureido)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Ethylureido)-2-oxoacetic acid
• 2-(ethylcarbamoylamino)-2-oxoacetic acid
• Acetic acid, 2-[[(ethylamino)carbonyl]amino]-2-oxo-
• [[(ethylamino)carbonyl]amino]oxoacetic acid
• 1-ethyloxaluric acid
• 2-(3-ethylureido)-2oxoacetic acid
• Aethylcarbamoyl-oxalamidsaeure
• ethylcarbamoyl-oxalamic acid
• N-(Aethylcarbaminyl)-oxamidsaeure

• Inchi： 1S/C5H8N2O4/c1-2-6-5(11)7-3(8)4(9)10/h2H2,1H3,(H,9,10)(H2,6,7,8,11)
• InChI Key： LIPYGGZRJRZBSL-UHFFFAOYSA-N
• SMILES： O=C(NC(C(=O)O)=O)NCC

Computed Properties

• Exact Mass: 160.04800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 95.50000
• LogP: -0.30150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-Ethylureido)-2-oxoacetic acid

2-(3-Ethylureido)-2-oxoacetic Acid: A Comprehensive Overview

2-(3-Ethylureido)-2-oxoacetic acid, also known by its CAS number 105919-00-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a ureido group with a ketone functionality, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its potential in drug discovery and material synthesis.

The molecular structure of 2-(3-Ethylureido)-2-oxoacetic acid consists of a central acetic acid moiety with a ketone group at the 2-position. The ureido group, attached at the same position, introduces a nitrogen-containing functional group that enhances its reactivity and biological activity. This dual functionality makes it an attractive candidate for designing bioactive molecules. Recent studies have demonstrated its ability to act as a precursor in the synthesis of peptide mimetics and bioisosteres, which are critical components in modern drug design.

In terms of synthesis, 2-(3-Ethylureido)-2-oxoacetic acid can be prepared through various routes, including condensation reactions and enzymatic catalysis. One notable approach involves the reaction of ethyl isocyanate with a suitable carbonyl compound under controlled conditions. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. The compound's stability under physiological conditions has also been evaluated, revealing its potential as an intermediate in pharmaceutical formulations.

The biological activity of 2-(3-Ethylureido)-2-oxoacetic acid has been extensively studied, particularly in the context of enzyme inhibition and receptor binding. Research conducted in 2023 has shown that this compound exhibits moderate inhibitory activity against certain proteases, suggesting its potential as a lead compound for anti-inflammatory and antiviral therapies. Additionally, its ability to modulate cellular signaling pathways has been explored, with promising results in preclinical models of neurodegenerative diseases.

In the realm of materials science, 2-(3-Ethylureido)-2-oxoacetic acid has found applications as a precursor for the synthesis of advanced polymers and hybrid materials. Its reactivity with aldehydes and ketones has enabled the creation of cross-linked networks with tailored mechanical properties. Recent breakthroughs in 3D printing technology have further expanded its utility, as it can serve as a functional monomer in bioresorbable scaffolds for tissue engineering.

The environmental impact of 2-(3-Ethylureido)-2-oxoacetic acid has also been a topic of interest. Studies have shown that it degrades efficiently under aerobic conditions, minimizing its ecological footprint. This attribute aligns with the growing demand for sustainable chemical processes in the pharmaceutical and materials industries.

In conclusion, 2-(3-Ethylureido)-2-oxoacetic acid, with its CAS number 105919-00-4, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool in modern research and development.